Cas no 1367990-48-4 (3-(1-methyl-1H-imidazol-4-yl)piperidine)

• Product Name: 3-(1-methyl-1H-imidazol-4-yl)piperidine
• CAS No: 1367990-48-4
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 6055292
• PubChem ID: 82414417
• Update Time: 2025-06-08

3-(1-methyl-1H-imidazol-4-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(1-methyl-1H-imidazol-4-yl)piperidine
• EN300-1840167
• 1367990-48-4

• Inchi： 1S/C9H15N3/c1-12-6-9(11-7-12)8-3-2-4-10-5-8/h6-8,10H,2-5H2,1H3
• InChI Key： AZTSFKBCJKAWPW-UHFFFAOYSA-N
• SMILES： N1CCCC(C2=CN(C)C=N2)C1

Computed Properties

• Exact Mass: 165.126597491g/mol
• Monoisotopic Mass: 165.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 29.8Ų

Additional information on 3-(1-methyl-1H-imidazol-4-yl)piperidine

Introduction to 3-(1-methyl-1H-imidazol-4-yl)piperidine (CAS No. 1367990-48-4)

3-(1-methyl-1H-imidazol-4-yl)piperidine, with the CAS number 1367990-48-4, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a member of the piperidine family, characterized by its unique structural features and potential biological activities. The molecule consists of a piperidine ring substituted with a 1-methylimidazole moiety, which imparts specific chemical and biological properties that make it a valuable candidate for various applications.

The chemical structure of 3-(1-methyl-1H-imidazol-4-yl)piperidine is well-defined and can be synthesized through several routes, including the reaction of 4-chloro-1-methylimidazole with 3-piperidinamine. The synthesis of this compound has been extensively studied, and recent advancements in synthetic methods have improved its yield and purity, making it more accessible for research and development purposes.

In the realm of medicinal chemistry, 3-(1-methyl-1H-imidazol-4-yl)piperidine has shown promise as a lead compound for the development of novel therapeutic agents. Its potential as a modulator of various biological targets, such as receptors, enzymes, and ion channels, has been explored in numerous studies. For instance, research has demonstrated that this compound can act as an agonist or antagonist at specific receptors, making it a valuable tool for understanding receptor pharmacology.

One of the key areas where 3-(1-methyl-1H-imidazol-4-yl)piperidine has shown significant potential is in the treatment of neurological disorders. Studies have indicated that this compound can modulate neurotransmitter systems, such as serotonin and dopamine, which are implicated in conditions like depression, anxiety, and Parkinson's disease. Preclinical trials have reported promising results, with the compound demonstrating efficacy in animal models of these disorders.

Beyond its applications in neurology, 3-(1-methyl-1H-imidazol-4-yl)piperidine has also been investigated for its anti-inflammatory properties. Inflammatory diseases, such as arthritis and inflammatory bowel disease (IBD), are characterized by chronic inflammation that can lead to tissue damage and functional impairment. Research has shown that this compound can inhibit pro-inflammatory cytokines and reduce inflammation in vitro and in vivo models, suggesting its potential as an anti-inflammatory agent.

The pharmacokinetic properties of 3-(1-methyl-1H-imidazol-4-yl)piperidine have also been studied to assess its suitability for therapeutic use. Data from preclinical studies indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, which are important factors for drug development.

In addition to its therapeutic potential, 3-(1-methyl-1H-imidazol-4-yl)piperidine has been used as a tool compound in academic research to investigate the structure-function relationships of various biological targets. Its ability to selectively interact with specific receptors or enzymes makes it an invaluable reagent for probing molecular mechanisms underlying disease processes.

The safety profile of 3-(1-methyl-1H-imidazol-4-yl)piperidine is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further studies are needed to fully understand its long-term safety and potential side effects in humans.

In conclusion, 3-(1-methyl-1H-imidazol-4-yl)piperidine (CAS No. 1367990-48-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for the development of novel therapeutic agents targeting neurological disorders, inflammatory diseases, and other conditions. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, positioning it as an important molecule in the field.